3-Ethyl-1-(p-tolyl)-3-azabicyclo[3.1.0]hexane hydrochloride

• CAS No.: 86216-14-0
• Molecular Formula: C14H20ClN
• Molecular Weight: 237.77 g/mol
• IUPAC Name: 3-ethyl-1-(4-methylphenyl)-3-azabicyclo[3.1.0]hexane;hydrochloride
• InChI: InChI=1S/C14H19N.ClH/c1-3-15-9-13-8-14(13,10-15)12-6-4-11(2)5-7-12;/h4-7,13H,3,8-10H2,1-2H3;1H
• InChI Key: UGQZDYWCGMEPMV-UHFFFAOYSA-N
• Canonical SMILES: CCN1CC2CC2(C1)C3=CC=C(C=C3)C.Cl

Description

3-Ethyl-1-(p-tolyl)-3-azabicyclo[3.1.0]hexane hydrochloride is a useful research compound. Its molecular formula is C14H20ClN and its molecular weight is 237.77 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 7.4 g. of 1-(p-tolyl)-3-azabicyclo[3.1.0]hexane (Example 32), 7.3 g. of ethyl iodide and 8.9 g. of sodium carbonate in 60 ml. of toluene is heated at reflux for 18 hrs. Filtration and evaporation of this mixture gives a residue which is dissolved in ether. Addition of ethanolic hydrogen chloride gives a precipitate which is recrystallized from acetonitrile to give the desired product as colorless crystals, m.p. 175°-176° C.